Cas no 1259477-84-3 (4-Amino-2,5-bis(perfluorophenyl)pyridine)

• Product Name: 4-Amino-2,5-bis(perfluorophenyl)pyridine
• CAS No: 1259477-84-3
• MF: C₁₇H₄F₁₀N₂
• MW: 426.211098670959
• CID: 4929777
• Update Time: 2025-05-20

4-Amino-2,5-bis(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,5-bis(perfluorophenyl)pyridine

• Inchi： 1S/C17H4F10N2/c18-8-6(9(19)13(23)16(26)12(8)22)3-2-29-5(1-4(3)28)7-10(20)14(24)17(27)15(25)11(7)21/h1-2H,(H2,28,29)
• InChI Key： YMLLRUTVMLRWRB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CN=C(C=C1N)C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 540
• XLogP3: 4.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,5-bis(perfluorophenyl)pyridine

Comprehensive Overview of 4-Amino-2,5-bis(perfluorophenyl)pyridine (CAS No. 1259477-84-3)

4-Amino-2,5-bis(perfluorophenyl)pyridine (CAS No. 1259477-84-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in advanced material science and pharmaceutical research. This compound, characterized by its unique perfluorophenyl substituents, exhibits exceptional chemical stability and electronic properties, making it a valuable building block for high-performance applications. Researchers and industry professionals are increasingly exploring its potential in organic electronics, catalysis, and drug discovery, aligning with the growing demand for innovative fluorinated compounds in cutting-edge technologies.

The molecular structure of 4-Amino-2,5-bis(perfluorophenyl)pyridine features a central pyridine ring substituted with two perfluorophenyl groups at the 2- and 5-positions, along with an amino group at the 4-position. This arrangement imparts remarkable electron-withdrawing characteristics, which are critical for applications in optoelectronic materials and charge-transfer complexes. Recent studies highlight its role in enhancing the efficiency of organic light-emitting diodes (OLEDs) and photovoltaic cells, addressing the global push for sustainable energy solutions.

In the pharmaceutical sector, 4-Amino-2,5-bis(perfluorophenyl)pyridine serves as a key intermediate in the synthesis of bioactive molecules. Its fluorinated aromatic moieties contribute to improved metabolic stability and membrane permeability, traits highly sought after in drug design. With the rise of precision medicine and targeted therapies, this compound is being investigated for its potential in developing next-generation therapeutics, particularly in oncology and neurology.

From a synthetic chemistry perspective, the preparation of 4-Amino-2,5-bis(perfluorophenyl)pyridine involves multi-step reactions, including palladium-catalyzed cross-coupling and fluorination techniques. Advances in green chemistry have spurred interest in optimizing these processes to reduce environmental impact, a topic resonating with today's sustainability-driven research agendas. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity.

The commercial availability of 4-Amino-2,5-bis(perfluorophenyl)pyridine (CAS No. 1259477-84-3) has expanded due to its rising demand in both academia and industry. Suppliers often highlight its compatibility with high-throughput screening and combinatorial chemistry, addressing the needs of modern drug discovery pipelines. Furthermore, its stability under various conditions makes it a reliable candidate for long-term storage and transportation, a practical advantage for global supply chains.

Emerging trends in nanotechnology and materials science have also spotlighted this compound. Its ability to form self-assembled monolayers (SAMs) on metal surfaces opens doors for applications in molecular electronics and sensor development. As industries pivot toward miniaturization and smart materials, 4-Amino-2,5-bis(perfluorophenyl)pyridine is poised to play a pivotal role in these transformative technologies.

In summary, 4-Amino-2,5-bis(perfluorophenyl)pyridine (CAS No. 1259477-84-3) represents a versatile and high-value compound with broad applicability across multiple scientific disciplines. Its unique properties align with contemporary research priorities, including sustainable chemistry, advanced materials, and biomedical innovation. As exploration of fluorinated compounds continues to accelerate, this molecule stands out as a critical enabler of future technological breakthroughs.